Cas no 29414-47-9 (Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI))

• Product Name: Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI)
• CAS No: 29414-47-9
• MF: C₂H₆S₂
• MW: 94.199038028717
• CID: 259286
• Update Time: 2025-04-19

Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI)
• (methylthio)methanethiol
• methylsulfanylmethanethiol
• (Methylsulfanyl)methanethiol
• 1-(Methylthio)methanethiol
• methanethiol, 1-(methylthio)-
• SH1S1

• MDL： MFCD19707167
• Inchi： 1S/C2H6S2/c1-4-2-3/h3H,2H2,1H3
• InChI Key： IXBUFAUQDFHNGI-UHFFFAOYSA-N
• SMILES： CSCS

Computed Properties

• Exact Mass: 93.99118
• Monoisotopic Mass: 93.991092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 60 ºC (47 Torr)
• Flash Point: 29.3±22.6 ºC,
• Refractive Index: 1.5510 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 0
• FEMA: 4185 | METHYLTHIOMETHYLMERCAPTAN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hemiacetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Hemiacetals